Cas no 83670-18-2 (4H-Thiopyran, 2,6-bis(1,1-dimethylethyl)-4-[(1-ethoxyethoxy)methyl]-)

• Product name: 4H-Thiopyran, 2,6-bis(1,1-dimethylethyl)-4-[(1-ethoxyethoxy)methyl]-
• CAS No: 83670-18-2
• MF: C₁₈H₃₂O₂S
• MW: 312.51048
• CID: 668720
• PubChem ID: 12762793

4H-Thiopyran, 2,6-bis(1,1-dimethylethyl)-4-[(1-ethoxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran, 2,6-bis(1,1-dimethylethyl)-4-[(1-ethoxyethoxy)methyl]-
• 2,6-ditert-butyl-4-(1-ethoxyethoxymethyl)-4H-thiopyran
• 2,6-Di-tert-butyl-4-[(1-ethoxyethoxy)methyl]-4H-thiopyran
• DTXSID60509266
• 83670-18-2

• Inchi： InChI=1S/C18H32O2S/c1-9-19-13(2)20-12-14-10-15(17(3,4)5)21-16(11-14)18(6,7)8/h10-11,13-14H,9,12H2,1-8H3
• InChI Key： TZQQRJDSCAMWHI-UHFFFAOYSA-N
• SMILES： CCOC(C)OCC1C=C(SC(=C1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 312.21230143g/mol
• Monoisotopic Mass: 312.21230143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 43.8Ų